Cas no 29820-55-1 (ethyl bicyclo[1.1.0]butane-1-carboxylate)

• Product Name: ethyl bicyclo[1.1.0]butane-1-carboxylate
• CAS No: 29820-55-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 2839812
• PubChem ID: 12866172
• Update Time: 2025-05-24

ethyl bicyclo[1.1.0]butane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl bicyclo[1.1.0]butane-1-carboxylate
• SCHEMBL11788063
• DTXSID40511862
• 29820-55-1
• ethyl bicyclo-[1.1.0]butane-1-carboxylate
• Ethylbicyclo[1.1.0]butane-1-carboxylate

• Inchi： 1S/C7H10O2/c1-2-9-6(8)7-3-5(7)4-7/h5H,2-4H2,1H3
• InChI Key： FGTIQKGKVZKRJL-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CC1C2)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on ethyl bicyclo[1.1.0]butane-1-carboxylate

Ethyl Bicyclo[1.1.0]butane-1-carboxylate (CAS No. 29820-55-1): A Comprehensive Overview in Modern Chemical Research

Ethyl Bicyclo[1.1.0]butane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 29820-55-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ester, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry, medicinal chemistry, and material science. The compound's distinct bicyclo[1.1.0]butane core, combined with the ester functional group, makes it a versatile intermediate for the development of more complex molecules.

The structural motif of ethyl bicyclo[1.1.0]butane-1-carboxylate consists of a three-membered cyclopropane ring fused to a four-membered cyclobutane ring, with an ester group (-COOCH₂CH₃) attached to the 1-position of the bicyclic system. This configuration imparts unique electronic and steric properties, making it a valuable scaffold for designing novel chemical entities. The compound's stability under various reaction conditions and its ability to undergo selective modifications have positioned it as a candidate for further exploration in synthetic methodologies.

In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of the reactivity and behavior of ethyl bicyclo[1.1.0]butane-1-carboxylate. Researchers have leveraged these tools to predict potential reaction pathways and optimize synthetic routes, leading to more efficient production methods. For instance, studies have demonstrated that the compound can serve as a precursor for the synthesis of more complex heterocyclic compounds, which are prevalent in pharmaceuticals and agrochemicals.

The pharmaceutical industry has shown particular interest in ethyl bicyclo[1.1.0]butane-1-carboxylate due to its structural similarity to natural products and bioactive molecules. Its bicyclic core is reminiscent of several known drug candidates that exhibit desirable pharmacological properties. Preliminary studies have suggested that derivatives of this compound may possess potential therapeutic benefits, particularly in the areas of anti-inflammatory and analgesic treatments. The ester functionality also provides a site for further derivatization, allowing chemists to fine-tune the molecular structure for improved bioavailability and target specificity.

One notable application of ethyl bicyclo[1.1.0]butane-1-carboxylate is in the synthesis of chiral building blocks for enantioselective drug development. The inherent asymmetry of the bicyclo[1.1.0]butane framework allows for the creation of enantiomerically pure compounds, which are crucial for many modern pharmaceuticals. Researchers have employed asymmetric catalysis techniques to functionalize this scaffold, resulting in libraries of chiral esters with potential medicinal applications.

The material science sector has also explored the utility of ethyl bicyclo[1.1.0]butane-1-carboxylate in the development of advanced polymers and coatings. Its rigid cyclic structure contributes to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. Additionally, the ester group can participate in hydrogen bonding interactions, improving adhesion properties and surface characteristics of materials derived from this compound.

Recent innovations in green chemistry have prompted researchers to investigate sustainable synthetic routes for ethyl bicyclo[1.1.0]butane-1-carboxylate production. Catalytic processes that minimize waste and energy consumption have been developed, aligning with global efforts to reduce environmental impact while maintaining high yields and purity standards.

The future prospects for ethyl bicyclo[1.1.0]butane-1-carboxylate are promising, with ongoing research focusing on expanding its applications across multiple disciplines. Collaborative efforts between academia and industry are expected to drive further discoveries, unlocking new possibilities for this versatile compound.